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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15073916 Get Quote

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling UCL-TRO-1938. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent research compound. A

thorough risk assessment should be conducted prior to beginning any work with this

substance.

Hazard Identification and Risk Assessment
While the Safety Data Sheet (SDS) for UCL-TRO-1938 from some suppliers may not classify

the substance as hazardous under the Globally Harmonized System (GHS), it is critical to treat

this compound with a high degree of caution due to its biological activity as a PI3Kα activator.

Activating a key signaling pathway like PI3K can have significant physiological effects.

Therefore, a comprehensive risk assessment is mandatory before handling.

Key Considerations:

Route of Exposure: Inhalation of aerosolized powder, skin contact, eye contact, and

ingestion.

Biological Activity: As a potent activator of a critical cellular signaling pathway, unintended

exposure could have biological consequences.
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Physical Form: The compound is a solid, which can easily become airborne during handling.

Personal Protective Equipment (PPE)
A risk-based approach to PPE is essential. The following table outlines the recommended PPE

for various laboratory activities involving UCL-TRO-1938.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified fume hood. -

Disposable solid-front lab coat

with tight-fitting cuffs. - Double-

gloving (e.g., nitrile gloves). -

Disposable sleeves. - Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and skin

protection is crucial.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure. - Lab

coat. - Safety glasses with side

shields or chemical splash

goggles. - Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills.

In Vitro / In Vivo Experiments

- Lab coat. - Safety glasses. -

Appropriate gloves for the

specific procedure.

To prevent accidental skin

contact with the compound in

solution.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling UCL-TRO-1938 is crucial for minimizing exposure and

ensuring experimental integrity.

Preparation
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Review Safety Information: Thoroughly read the Safety Data Sheet (SDS) and this handling

guide.

Conduct a Risk Assessment: Evaluate the specific risks associated with your planned

experiment.

Prepare Work Area:

Ensure a certified chemical fume hood is used for handling the solid compound and

preparing stock solutions.

Decontaminate the work surface before and after use.

Prepare a spill kit appropriate for the quantities of the compound and solvents being used.

Don Appropriate PPE: Select and put on the correct PPE based on the risk assessment table

above.

Experimental Protocols
Stock Solution Preparation (Example):

Objective: To prepare a 10 mM stock solution in DMSO.

Materials:

UCL-TRO-1938 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, capped vials

Calibrated pipettes and sterile, filtered tips

Methodology:

Perform all operations within a chemical fume hood.

Tare a sterile, capped vial on a calibrated analytical balance.
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Carefully add the desired amount of UCL-TRO-1938 to the vial and record the exact

weight.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial to

achieve a 10 mM concentration.

Securely cap the vial and vortex until the solid is completely dissolved. Gentle warming in

a water bath may be required to aid dissolution.

Label the vial clearly with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution at -20°C or -80°C for long-term stability.

Disposal Plan
Proper disposal of UCL-TRO-1938 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure. All waste must be treated as hazardous

chemical waste.
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Waste Type Disposal Procedure Rationale

Unused Solid Compound

- Collect in a clearly labeled,

sealed container. - Dispose of

through a certified hazardous

waste vendor.

To prevent the release of the

potent compound into the

environment.

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container. - Label as

"Hazardous Waste" with the

name of the compound.

To prevent injury and

contamination from used

labware.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff PPE to avoid

self-contamination. - Place in a

sealed bag or container

labeled as hazardous waste.

To ensure all potentially

contaminated items are

handled as hazardous waste.

Aqueous Waste (from cell

culture, etc.)

- Collect in a sealed, labeled

container. - Do not mix with

other waste streams unless

compatibility is confirmed. -

Dispose of through your

institution's chemical waste

program.

To prevent the release of the

active compound into the

sewer system.

Spill and Emergency Procedures
In case of a spill:

Evacuate the immediate area if the spill is large or involves a significant amount of airborne

powder.

Alert your supervisor and institutional safety office.

Don appropriate PPE before cleaning up the spill.

Contain the spill using a chemical spill kit.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the area with an appropriate deactivating solution (if known) or a soap and water

solution.

Collect all cleanup materials in a sealed container and dispose of as hazardous waste.

In case of personal exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.

Inhalation: Move to fresh air immediately.

Seek medical attention for any exposure event.

Experimental Workflow and Safety Diagram
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Caption: Workflow for safe handling and disposal of UCL-TRO-1938.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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